Cas no 165735-62-6 (5-Chlorobenzo[b]thiophene-2-methanamine)

• Product Name: 5-Chlorobenzo[b]thiophene-2-methanamine
• CAS No: 165735-62-6
• MF: C₉H₈ClNS
• MW: 197.684519767761
• CID: 2118770
• Update Time: 2023-08-03

5-Chlorobenzo[b]thiophene-2-methanamine Chemical and Physical Properties

Names and Identifiers

• 5-chloroBenzo[b]thiophene-2-methanamine
• (5-chlorobenzo[b]thiophen-2-yl)methanamine
• (5-chloro-1-benzothiophen-2-yl)MethanaMine
• Benzo[b]thiophene-2-methanamine, 5-chloro-
• 5-Chlorobenzo[b]thiophene-2-methanamine

• Inchi： 1S/C9H8ClNS/c10-7-1-2-9-6(3-7)4-8(5-11)12-9/h1-4H,5,11H2
• InChI Key： GUPZZKIJEGTOAE-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(CN)S2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Topological Polar Surface Area: 54.3